Cas no 117721-69-4 (Benzene, 1-butoxy-2-(chloromethyl)-)
117721-69-4 structure
Product Name:Benzene, 1-butoxy-2-(chloromethyl)-
CAS No:117721-69-4
MF:C11H15ClO
MW:198.689202547073
CID:1206971
PubChem ID:15938930
Update Time:2025-04-20
Benzene, 1-butoxy-2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-butoxy-2-(chloromethyl)-
- 1-butoxy-2-(chloromethyl)benzene
- SCHEMBL6427364
- 117721-69-4
- DTXSID80579926
-
- Inchi: 1S/C11H15ClO/c1-2-3-8-13-11-7-5-4-6-10(11)9-12/h4-7H,2-3,8-9H2,1H3
- InChI Key: PZJDKLXZSIMYQN-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=CC=1OCCCC
Computed Properties
- Exact Mass: 198.08125
- Monoisotopic Mass: 198.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-butoxy-2-(chloromethyl)- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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